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Compound of Interest

Compound Name: Tafetinib analogue 1

Cat. No.: B15576536

A detailed guide for researchers and drug development professionals on the experimental
reproducibility of Tofacitinib, referred to herein as Tafetinib analogue 1, and its key
alternatives. This guide provides a comprehensive comparison of their performance based on
available experimental data, detailed methodologies for key experiments, and a visualization of
the targeted signaling pathway.

This publication aims to provide an objective comparison of the Janus kinase (JAK) inhibitor
Tofacitinib (Tafetinib analogue 1) with other commercially available and investigational JAK
inhibitors, including Baricitinib, Upadacitinib, and Filgotinib. The comparative data presented is
based on in vitro enzymatic and cellular assays to inform researchers on the reproducibility of
experimental results.

In Vitro Kinase Inhibition Profile

The primary mechanism of action for Tofacitinib and its alternatives is the inhibition of the Janus
kinase family of enzymes (JAK1, JAK2, JAK3, and TYK2). The half-maximal inhibitory
concentration (IC50) is a critical measure of a drug's potency. The following table summarizes
the reported IC50 values for Tofacitinib and its comparators against the different JAK isoforms.
Lower IC50 values indicate higher potency.
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JAK1 IC50 JAK2 IC50 JAK3 IC50 TYK2 IC50 Reference(s
Compound

(nM) (nM) (nM) (nM) )
Tofacitinib 1.7-3.7 1.84.1 0.75-1.6 16-34 [1]
Baricitinib 5.9 5.7 >400 53 [2]
Upadacitinib 43 120 2300 4700 [3]
Filgotinib 10 28 810 116 [4][5]

Note: IC50 values can vary between different studies and assay conditions. The data
presented here is a synthesis of reported values to provide a comparative overview.

JAK-STAT Signaling Pathway

Tofacitinib and other JAK inhibitors function by blocking the JAK-STAT signaling pathway. This
pathway is crucial for transducing signals from cytokine and growth factor receptors on the cell
membrane to the nucleus, where they regulate gene expression involved in inflammation and
immune responses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b15576536?utm_src=pdf-body-img
https://www.benchchem.com/product/b15576536?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15576536?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

1. Insights into the Binding Recognition and Susceptibility of Tofacitinib toward Janus
Kinases - PMC [pmc.ncbi.nim.nih.gov]

e 2. selleckchem.com [selleckchem.com]

» 3. Clinical Dose and Translational Science of the JAK1 Inhibitor Upadacitinib
[synapse.patsnap.com]

e 4. Filgotinib | Tyrosine Kinases | JAK | TargetMol [targetmol.com]
e 5. selleckchem.com [selleckchem.com]

» To cite this document: BenchChem. [Comparative Efficacy and Selectivity of Tofacitinib and
Alternative JAK Inhibitors]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15576536#reproducibility-of-tafetinib-analogue-1-
experimental-results]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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